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Compound of Interest

Compound Name: Cyclopentanemethanol

Cat. No.: B1346683

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentanemethanol (CAS No: 3637-61-4), a colorless liquid with a mild, sweet odor, is a
valuable cyclic alcohol intermediate in the synthesis of a wide array of chemical entities,
including active pharmaceutical ingredients (APIs).[1][2] Its structural motif, featuring a
hydroxylmethyl group attached to a cyclopentane ring, imparts a unique combination of
reactivity and lipophilicity, making it a versatile building block in medicinal chemistry and fine
chemical synthesis.[1][3] Understanding the reactivity and stability of cyclopentanemethanol
Is paramount for process optimization, formulation development, and ensuring the quality and
safety of downstream products.

This technical guide provides a comprehensive overview of the reactivity and stability of
cyclopentanemethanol, including key reaction pathways, degradation profiles under stress
conditions, and detailed experimental protocols for its analysis.

Physicochemical Properties

A summary of the key physicochemical properties of cyclopentanemethanol is presented in
Table 1.

Table 1: Physicochemical Properties of Cyclopentanemethanol
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Property Value Reference(s)
Molecular Formula CeH120 [4]
Molecular Weight 100.16 g/mol [4]
Appearance Colorless liquid [1]
Boiling Point 161-163 °C [2]
Density 0.927 g/mL at 25 °C [2]
Flash Point 62 °C [2]
Water Solubility Slightly soluble [2]

~16-18 (estimated for primary
pKa
alcohols)

Reactivity Profile

The reactivity of cyclopentanemethanol is primarily dictated by the hydroxyl group, which can
undergo oxidation, dehydration, and esterification reactions.

Oxidation

As a primary alcohol, cyclopentanemethanol can be oxidized to either
cyclopentanecarbaldehyde or cyclopentanecarboxylic acid, depending on the oxidizing agent
and reaction conditions.

» Partial Oxidation to Aldehyde: Mild oxidizing agents, such as pyridinium chlorochromate
(PCC) or Dess-Martin periodinane (DMP), selectively oxidize cyclopentanemethanol to
cyclopentanecarbaldehyde.

» Full Oxidation to Carboxylic Acid: Strong oxidizing agents, like potassium permanganate
(KMnOa) or chromic acid (Hz2CrOa), will oxidize cyclopentanemethanol to
cyclopentanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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